Cas no 2171786-94-8 (2-(2-carbamoylazetidine-1-carbonyl)aminoacetic acid)

• Product Name: 2-(2-carbamoylazetidine-1-carbonyl)aminoacetic acid
• CAS No: 2171786-94-8
• MF: C₇H₁₁N₃O₄
• MW: 201.179941415787
• CID: 5786195
• PubChem ID: 165606586
• Update Time: 2025-10-29

2-(2-carbamoylazetidine-1-carbonyl)aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1281933
• 2-[(2-carbamoylazetidine-1-carbonyl)amino]acetic acid
• 2171786-94-8
• 2-(2-carbamoylazetidine-1-carbonyl)aminoacetic acid

• Inchi： 1S/C7H11N3O4/c8-6(13)4-1-2-10(4)7(14)9-3-5(11)12/h4H,1-3H2,(H2,8,13)(H,9,14)(H,11,12)
• InChI Key： SWEXFJBABNDRIN-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(NCC(=O)O)=O)N

Computed Properties

• Exact Mass: 201.07495584g/mol
• Monoisotopic Mass: 201.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 113Ų

Additional information on 2-(2-carbamoylazetidine-1-carbonyl)aminoacetic acid

2-(2-Carbamoylazetidine-1-carbonyl)Aminoacetic Acid: A Comprehensive Overview

2-(2-Carbamoylazetidine-1-carbonyl)Aminoacetic Acid, also known by its CAS number 2171786-94-8, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule combines a carbamoyl group attached to an azetidine ring, which is further connected to an aminoacetic acid moiety. This structural arrangement imparts distinctive chemical and biological characteristics, making it a valuable compound for various applications.

The synthesis of 2-(2-Carbamoylazetidine-1-carbonyl)Aminoacetic Acid involves a series of intricate chemical reactions, including nucleophilic substitutions and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, aiming to minimize environmental impact while maintaining high efficiency. These advancements have not only improved the synthesis process but also opened new avenues for large-scale production.

In terms of biological activity, 2-(2-Carbamoylazetidine-1-carbonyl)Aminoacetic Acid has shown promising results in several assays. It exhibits potential as a bioactive compound, particularly in the context of enzyme inhibition and receptor binding studies. For instance, recent research has highlighted its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug discovery.

The application of this compound extends beyond pharmacology. Its unique chemical properties make it a valuable component in the development of advanced materials and biotechnological tools. For example, it has been utilized in the design of novel drug delivery systems and as a building block in peptide synthesis. These applications underscore its versatility and importance in modern chemical research.

From an environmental perspective, understanding the behavior of 2-(2-Carbamoylazetidine-1-carbonyl)Aminoacetic Acid in different ecosystems is crucial. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary findings indicate that under controlled conditions, the compound demonstrates moderate biodegradability, which is favorable for its safe disposal and use in industrial settings.

In conclusion, 2-(2-Carbamoylazetidine-1-carbonyl)Aminoacetic Acid, with its CAS number 2171786-94-8, stands as a remarkable example of how intricate molecular design can lead to versatile chemical entities with wide-ranging applications. As research continues to unravel its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.